Cas no 2172055-83-1 (9-(2,2-dimethylpropyl)-2,2-dimethyl-5-oxa-8-azaspiro3.5nonane)

• Product Name: 9-(2,2-dimethylpropyl)-2,2-dimethyl-5-oxa-8-azaspiro3.5nonane
• CAS No: 2172055-83-1
• MF: C₁₄H₂₇NO
• MW: 225.370284318924
• CID: 5567105
• PubChem ID: 165596647
• Update Time: 2025-07-13

9-(2,2-dimethylpropyl)-2,2-dimethyl-5-oxa-8-azaspiro3.5nonane Chemical and Physical Properties

Names and Identifiers

• 2172055-83-1
• EN300-1639433
• 9-(2,2-dimethylpropyl)-2,2-dimethyl-5-oxa-8-azaspiro[3.5]nonane
• 9-(2,2-dimethylpropyl)-2,2-dimethyl-5-oxa-8-azaspiro3.5nonane

• Inchi： 1S/C14H27NO/c1-12(2,3)8-11-14(16-7-6-15-11)9-13(4,5)10-14/h11,15H,6-10H2,1-5H3
• InChI Key： GLFHDYLGMWYAOG-UHFFFAOYSA-N
• SMILES： O1CCNC(CC(C)(C)C)C21CC(C)(C)C2

Computed Properties

• Exact Mass: 225.209264485g/mol
• Monoisotopic Mass: 225.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 21.3Ų

Additional information on 9-(2,2-dimethylpropyl)-2,2-dimethyl-5-oxa-8-azaspiro3.5nonane

Introduction to 9-(2,2-dimethylpropyl)-2,2-dimethyl-5-oxa-8-azaspiro3.5nonane (CAS No. 2172055-83-1)

9-(2,2-dimethylpropyl)-2,2-dimethyl-5-oxa-8-azaspiro3.5nonane, identified by its Chemical Abstracts Service number CAS No. 2172055-83-1, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and chemical biology due to its unique structural features and potential biological activities. This spirocyclic azacyclic ether possesses a highly intricate framework, combining a spiro intermediate with an azacycloalkane core, which makes it a subject of considerable interest for researchers exploring novel pharmacophores.

The molecular structure of 9-(2,2-dimethylpropyl)-2,2-dimethyl-5-oxa-8-azaspiro3.5nonane is characterized by a spiro connection between a five-membered oxygen-containing heterocycle and an eight-membered nitrogen-containing heterocycle. This structural motif is not only chemically fascinating but also offers a versatile scaffold for modulating electronic and steric properties, which can be exploited in the design of bioactive molecules. The presence of multiple stereocenters and the rigid spiro framework further enhances its potential as a lead compound for drug discovery programs.

In recent years, there has been growing interest in spirocyclic compounds due to their ability to exhibit enhanced binding affinity and selectivity towards biological targets. The spiro structure in 9-(2,2-dimethylpropyl)-2,2-dimethyl-5-oxa-8-azaspiro3.5nonane contributes to conformational rigidity, which can be advantageous in stabilizing interactions with proteins or nucleic acids. Additionally, the azacyclic component introduces hydrogen bonding potential and other non-covalent interactions that can be fine-tuned to optimize pharmacological activity.

One of the most compelling aspects of 9-(2,2-dimethylpropyl)-2,2-dimethyl-5-oxa-8-azaspiro3.5nonane is its potential as a building block for the development of novel therapeutic agents. Researchers have been exploring its derivatives as candidates for various therapeutic applications, including anti-inflammatory, anticancer, and antimicrobial treatments. The compound’s ability to undergo functionalization at multiple sites allows for the creation of libraries of analogs with diverse biological profiles.

The synthesis of 9-(2,2-dimethylpropyl)-2,2-dimethyl-5-oxa-8-azaspiro3.5nonane presents both challenges and opportunities for synthetic chemists. The spirocyclic core requires precise control over reaction conditions to ensure high yield and enantioselectivity. Advances in asymmetric synthesis have enabled the construction of enantiomerically pure forms of this compound, which is crucial for evaluating its pharmacological properties without interference from racemic impurities.

Recent studies have highlighted the importance of understanding the three-dimensional structure of bioactive molecules in drug design. Computational modeling techniques have been employed to predict how 9-(2,2-dimethylpropyl)-2,2-dimethyl-5-oxa-8-azaspiro3.5nonane interacts with biological targets at the molecular level. These simulations have provided valuable insights into its binding mode and have guided the optimization of its structure to improve potency and selectivity.

The pharmaceutical industry has shown particular interest in spirocyclic compounds due to their historical success in drug development. For instance, several marketed drugs feature spiro motifs that contribute to their efficacy and safety profiles. 9-(2,2-dimethylpropyl)-2,2-dimethyl-5-oxa-8-azaspiro3.5nonane shares structural similarities with some of these established therapeutics, suggesting that it may exhibit comparable biological activities or serve as a scaffold for developing new drugs.

In conclusion,9-(2,2-dimethylpropyl)-dimethyl-dimethyl-oxa-8-azaspiro3.5nonane (CAS No.<CAS No.>2172055-83--1)> represents a promising candidate for further exploration in medicinal chemistry and chemical biology. Its unique structural features and potential biological activities make it an attractive scaffold for developing novel therapeutic agents. As research continues to uncover new applications for spirocyclic compounds,CAS No.>2172055-83.>1> may play a significant role in shaping the future of drug discovery and development.